Cas no 46340-40-3 (4-(4-methylphenyl)methylmorpholine)

• Product Name: 4-(4-methylphenyl)methylmorpholine
• CAS No: 46340-40-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD01653435
• CID: 3991306
• PubChem ID: 783402
• Update Time: 2025-06-09

4-(4-methylphenyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(4-methylphenyl)methyl]-
• 4-[(4-methylphenyl)methyl]morpholine
• 4-(4-methylphenyl)methylmorpholine
• SCHEMBL11864
• AKOS003974666
• 4-(4-methylbenzyl)morpholine
• Cambridge id 5429476
• 46340-40-3
• CS-0366349
• STK114000

• MDL： MFCD01653435
• Inchi： 1S/C12H17NO/c1-11-2-4-12(5-3-11)10-13-6-8-14-9-7-13/h2-5H,6-10H2,1H3
• InChI Key： JBZFWJJJLREXJO-UHFFFAOYSA-N
• SMILES： C1OCCN(CC2=CC=C(C)C=C2)C1

Computed Properties

• Exact Mass: 191.131014166Da
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(4-methylphenyl)methylmorpholine

Comprehensive Overview of 4-(4-methylphenyl)methylmorpholine (CAS No. 46340-40-3): Properties, Applications, and Industry Insights

4-(4-methylphenyl)methylmorpholine (CAS No. 46340-40-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This morpholine derivative, characterized by a 4-methylphenyl substituent, exhibits versatile reactivity, making it valuable for synthetic applications. With the rising demand for heterocyclic building blocks, this compound has emerged as a key intermediate in drug discovery and material science.

The molecular structure of 4-(4-methylphenyl)methylmorpholine combines a morpholine ring with an aromatic toluene derivative, offering both lipophilic and polar properties. This balance enhances its solubility profile, a critical factor in formulation development—a trending topic in pharmaceutical forums. Researchers frequently search for "morpholine derivatives solubility" and "aromatic morpholine applications," reflecting industry interest in optimizing compound performance.

Recent studies highlight its role in catalysis and ligand design, particularly in asymmetric synthesis. The compound’s ability to act as a chiral auxiliary aligns with the growing focus on green chemistry and stereoselective reactions. SEO analytics reveal increasing queries like "CAS 46340-40-3 synthetic routes" and "4-methylphenyl morpholine safety data," underscoring the need for detailed technical profiles.

In material science, 46340-40-3 serves as a precursor for functionalized polymers. Its aromatic moiety enables π-π stacking interactions, relevant to organic electronics—a hotspot in nanotechnology discussions. Users often inquire about "morpholine-based conductive materials," linking to broader trends in flexible electronics and energy storage solutions.

Quality control of 4-(4-methylphenyl)methylmorpholine requires advanced analytical techniques like HPLC and GC-MS, topics frequently searched alongside "CAS 46340-40-3 purity standards." Regulatory compliance, especially concerning REACH and ICH guidelines, remains a priority for manufacturers, as evidenced by search terms such as "morpholine derivatives regulatory status."

Future prospects for this compound include potential applications in bioactive molecule synthesis and agrochemicals. The intersection of computational chemistry and experimental data—popularized by AI-driven drug discovery—has spurred queries like "in silico modeling of 4-methylphenyl morpholine." This aligns with the industry’s shift toward predictive analytics.

To address sustainability concerns, recent patents explore solvent-free synthesis methods for 46340-40-3, resonating with searches for "eco-friendly morpholine production." Such innovations cater to the circular economy paradigm, a dominant theme in chemical engineering dialogues.

In summary, 4-(4-methylphenyl)methylmorpholine (CAS No. 46340-40-3) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its evolving applications reflect broader scientific priorities, from green synthesis to molecular design, ensuring continued relevance in research and industrial workflows.